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Compound of Interest

Compound Name: 2-Octyldodecyl acetate

Cat. No.: B15347573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-octyldodecyl acetate, a

branched-chain ester with significant potential in pharmaceutical formulations. The document

details its chemical structure and physical properties, offering a thorough understanding of its

characteristics. A detailed experimental protocol for its synthesis via Fischer esterification is

provided, alongside a discussion of its applications in drug delivery, particularly in topical

formulations where it can function as an emollient and penetration enhancer. Furthermore, the

guide explores the potential, though currently theoretical, interactions of lipid-based excipients

like 2-octyldodecyl acetate with cellular signaling pathways.

Chemical Structure and Properties
2-Octyldodecyl acetate is the ester formed from the reaction of 2-octyldodecanol (a Guerbet

alcohol) and acetic acid. Its branched-chain structure imparts unique physical and chemical

properties compared to its linear isomers.

Chemical Structure:
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Property Value Source

IUPAC Name 2-octyldodecyl acetate N/A

CAS Number 74051-84-6 [1][2]

Molecular Formula C22H44O2 [3][4]

Molecular Weight 340.59 g/mol [3]

Predicted XlogP 9.7 [3]

Predicted Monoisotopic Mass 340.33413 Da [3]

Appearance
Colorless to slightly yellow

liquid (predicted)
N/A

Melting Point Data not available N/A

Boiling Point Data not available N/A

Density Data not available N/A

Solubility
Insoluble in water; Soluble in

organic solvents (predicted)
N/A

Experimental Protocols: Synthesis of 2-
Octyldodecyl Acetate
The synthesis of 2-octyldodecyl acetate is typically achieved through the Fischer esterification

of 2-octyldodecanol with acetic acid, using an acid catalyst. To drive the reaction towards the

product, it is crucial to remove the water formed during the reaction.

Detailed Methodology: Fischer Esterification using a Dean-Stark Apparatus

Materials:

2-Octyldodecanol

Glacial Acetic Acid
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p-Toluenesulfonic acid (catalyst)

Toluene (solvent)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Dean-Stark apparatus

Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: To a round-bottom flask, add 2-octyldodecanol, a 1.5 molar excess of glacial

acetic acid, and a catalytic amount (approximately 1-2 mol%) of p-toluenesulfonic acid. Add

toluene as a solvent to facilitate azeotropic removal of water.

Esterification: Assemble the Dean-Stark apparatus with the reflux condenser. Heat the

mixture to reflux using a heating mantle. The toluene-water azeotrope will distill into the

Dean-Stark trap, with the denser water separating to the bottom and the toluene returning to

the reaction flask.

Monitoring the Reaction: Continue the reflux until no more water is collected in the trap,

indicating the completion of the reaction.

Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a

separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize the

excess acetic acid and the catalyst. Repeat the washing until the aqueous layer is no longer

acidic.
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Purification: Wash the organic layer with brine, then dry it over anhydrous magnesium

sulfate. Filter the drying agent and remove the toluene solvent using a rotary evaporator.

Characterization: The resulting crude 2-octyldodecyl acetate can be further purified by

vacuum distillation if necessary. Characterize the final product using techniques such as ¹H

NMR, ¹³C NMR, and FT-IR spectroscopy to confirm its structure and purity.

Applications in Drug Development
The unique properties of 2-octyldodecyl acetate, stemming from its branched alkyl chain,

make it a valuable excipient in pharmaceutical formulations, particularly for topical and

transdermal drug delivery.

Role as an Emollient and Solvent:

Guerbet alcohol esters, such as 2-octyldodecyl acetate, are recognized for their excellent

emollient properties.[5] They can improve the texture and feel of topical formulations,

enhancing patient compliance. Their non-greasy nature and good spreading characteristics

make them suitable for creams, lotions, and ointments.[6] As high molecular weight esters, they

can also act as effective solvents for various active pharmaceutical ingredients (APIs),

potentially increasing their solubility in the formulation.[6]

Potential as a Penetration Enhancer:

Lipid-based excipients are known to influence drug absorption through the skin.[7] The

lipophilic nature of 2-octyldodecyl acetate allows it to interact with the lipid matrix of the

stratum corneum, potentially disrupting its ordered structure and thereby enhancing the

penetration of co-administered drugs. While specific studies on 2-octyldodecyl acetate are

limited, the behavior of similar branched-chain fatty acid esters suggests a role in improving the

dermal and transdermal delivery of APIs.[8][9]

Mandatory Visualizations
Experimental Workflow: Synthesis of 2-Octyldodecyl
Acetate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15347573?utm_src=pdf-body
https://www.benchchem.com/product/b15347573?utm_src=pdf-body
https://www.benchchem.com/product/b15347573?utm_src=pdf-body
https://www.ulprospector.com/en/eu/PersonalCare/Detail/77/18083/Ultracas-G-20-Guerbet-ester
https://patents.google.com/patent/US5639791A/en
https://patents.google.com/patent/US5639791A/en
https://www.pharmaexcipients.com/lipids/fundamental-lipid-based-excipients/
https://www.benchchem.com/product/b15347573?utm_src=pdf-body
https://www.benchchem.com/product/b15347573?utm_src=pdf-body
https://www.researchgate.net/publication/354123639_Branched_and_linear_fatty_acid_esters_of_hydroxy_fatty_acids_FAHFA_relevant_to_human_health
https://www.bohrium.com/paper-details/branched-and-linear-fatty-acid-esters-of-hydroxy-fatty-acids-fahfa-relevant-to-human-health/811876650273734658-8659
https://www.benchchem.com/product/b15347573?utm_src=pdf-body
https://www.benchchem.com/product/b15347573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15347573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Esterification

Work-up & Purification

2-Octyldodecanol
Glacial Acetic Acid

p-Toluenesulfonic acid
Toluene

Heat to Reflux with
Dean-Stark Trap

Azeotropic Removal
of Water

Wash with NaHCO3

Dry with MgSO4

Rotary Evaporation

Vacuum Distillation
(Optional)

Final_Product

2-Octyldodecyl Acetate

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-octyldodecyl acetate.
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Signaling Pathway: Hypothetical Modulation by a Lipid-
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Caption: Hypothetical modulation of a signaling pathway by a lipid-based excipient.

Discussion
2-octyldodecyl acetate presents itself as a promising, yet underexplored, excipient for the

pharmaceutical industry. Its branched structure offers advantages in terms of liquidity at lower

temperatures and a favorable sensory profile for topical applications. The synthesis, while

requiring careful control to ensure complete reaction, follows well-established chemical

principles.

The primary application of 2-octyldodecyl acetate in drug development is likely as a

component of topical and transdermal delivery systems. Its role as an emollient and solvent is

supported by the known properties of Guerbet alcohol esters.[5][6] The potential for this
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molecule to act as a penetration enhancer is significant, as facilitating the passage of drugs

through the stratum corneum is a major challenge in dermatology.[7]

The interaction of lipid-based excipients with cellular signaling pathways is an area of growing

interest. While direct evidence for 2-octyldodecyl acetate is lacking, it is plausible that as a

lipophilic molecule, it could transiently alter the fluidity of cell membranes. This alteration could,

in turn, influence the function of membrane-bound receptors and downstream signaling

cascades.[10][11] For instance, branched-chain fatty acid esters have been shown to possess

anti-inflammatory properties by modulating immune responses.[12][13] Further research is

warranted to investigate whether 2-octyldodecyl acetate exhibits similar bioactivity.

Conclusion
2-Octyldodecyl acetate is a branched-chain ester with a chemical profile that makes it a highly

suitable candidate for use in advanced pharmaceutical formulations. This guide has provided a

foundational understanding of its structure, properties, and a detailed protocol for its synthesis.

While its primary role is envisioned in topical drug delivery as an emollient and solvent, the

potential for this molecule to modulate drug penetration and interact with cellular signaling

pathways presents exciting avenues for future research. The data and protocols presented

herein are intended to serve as a valuable resource for scientists and professionals engaged in

the development of next-generation drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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